REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6]([N+:8]([O-])=O)[CH:5]=[CH:4][C:3]=1[N:11]1[C:15]([CH3:16])=[N:14][CH:13]=[N:12]1>[Pd].CO>[F:1][C:2]1[CH:7]=[C:6]([CH:5]=[CH:4][C:3]=1[N:11]1[C:15]([CH3:16])=[N:14][CH:13]=[N:12]1)[NH2:8]
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Name
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ice water
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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1-(2-fluoro-4-nitrophenyl)-5-methyl-1H-1,2,4-triazole
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Quantity
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3.7 g
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Type
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reactant
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Smiles
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FC1=C(C=CC(=C1)[N+](=O)[O-])N1N=CN=C1C
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Name
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Quantity
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1.5 g
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Type
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catalyst
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Smiles
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[Pd]
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CO
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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to stir for 18 h under the hydrogen atmosphere
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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The flask was repeatedly evacuated
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Type
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CUSTOM
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Details
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flushed with hydrogen gas (double balloon)
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Type
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WAIT
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Details
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left
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Type
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CUSTOM
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Details
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The vessel was subsequently purged with nitrogen gas
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Type
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CUSTOM
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Details
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The crude reaction mixture
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Type
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FILTRATION
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Details
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was filtered through a short plug of diatomaceous earth (Celite®)
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Type
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WASH
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Details
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The reaction vessel and Celite® were rinsed with fresh methanol
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Type
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CONCENTRATION
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Details
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The combined filtrates were concentrated in vacuo
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Type
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CUSTOM
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Details
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The residue was dried under high vacuum
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Reaction Time |
18 h |
Name
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Type
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product
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Smiles
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FC=1C=C(N)C=CC1N1N=CN=C1C
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Type | Value | Analysis |
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AMOUNT: MASS | 3.14 g | |
YIELD: PERCENTYIELD | 91% | |
YIELD: CALCULATEDPERCENTYIELD | 96.1% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |